Methaqualone 6-O-|A-D-Glucuronide
Methaqualone 6-O-|A-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
67982-37-0
VCID:
VC0126109
InChI:
InChI=1S/C22H22N2O8/c1-10-5-3-4-6-15(10)24-11(2)23-14-8-7-12(9-13(14)20(24)28)31-22-18(27)16(25)17(26)19(32-22)21(29)30/h3-9,16-19,22,25-27H,1-2H3,(H,29,30)/t16-,17-,18+,19-,22+/m0/s1
SMILES:
CC1=CC=CC=C1N2C(=NC3=C(C2=O)C=C(C=C3)OC4C(C(C(C(O4)C(=O)O)O)O)O)C
Molecular Formula:
C22H22N2O8
Molecular Weight:
442.424
Methaqualone 6-O-|A-D-Glucuronide
CAS No.: 67982-37-0
Cat. No.: VC0126109
Molecular Formula: C22H22N2O8
Molecular Weight: 442.424
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 67982-37-0 |
|---|---|
| Molecular Formula | C22H22N2O8 |
| Molecular Weight | 442.424 |
| IUPAC Name | (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[2-methyl-3-(2-methylphenyl)-4-oxoquinazolin-6-yl]oxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C22H22N2O8/c1-10-5-3-4-6-15(10)24-11(2)23-14-8-7-12(9-13(14)20(24)28)31-22-18(27)16(25)17(26)19(32-22)21(29)30/h3-9,16-19,22,25-27H,1-2H3,(H,29,30)/t16-,17-,18+,19-,22+/m0/s1 |
| Standard InChI Key | WKXWFAVXGQVYFU-KSSXRGRSSA-N |
| SMILES | CC1=CC=CC=C1N2C(=NC3=C(C2=O)C=C(C=C3)OC4C(C(C(C(O4)C(=O)O)O)O)O)C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator